N-butyl-2,3-diphenyl-6-quinoxalinecarboxamide

• IUPAC Name: N-butyl-2,3-diphenylquinoxaline-6-carboxamide
• InChI: InChI=1S/C25H23N3O/c1-2-3-16-26-25(29)20-14-15-21-22(17-20)28-24(19-12-8-5-9-13-19)23(27-21)18-10-6-4-7-11-18/h4-15,17H,2-3,16H2,1H3,(H,26,29)
• InChI Key: WGGKFKUZEKRJPV-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=CC2=C(C=C1)N=C(C(=N2)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C25H23N3O
• Molecular Weight: 381.5 g/mol

Description

N-butyl-2,3-diphenyl-6-quinoxalinecarboxamide, also known as BDPQ, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, biology, and chemistry. BDPQ belongs to the family of quinoxaline derivatives, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of N-butyl-2,3-diphenyl-6-quinoxalinecarboxamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and the induction of apoptosis in cancer cells. N-butyl-2,3-diphenyl-6-quinoxalinecarboxamide has also been shown to interact with DNA and proteins, which may contribute to its biological activities.
Biochemical and Physiological Effects
N-butyl-2,3-diphenyl-6-quinoxalinecarboxamide has been found to exhibit various biochemical and physiological effects, including cytotoxicity, anti-inflammatory activity, and antioxidant activity. N-butyl-2,3-diphenyl-6-quinoxalinecarboxamide has also been shown to inhibit the activity of certain enzymes, which may have implications for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-butyl-2,3-diphenyl-6-quinoxalinecarboxamide is its simple and efficient synthesis method, which makes it readily available for use in laboratory experiments. N-butyl-2,3-diphenyl-6-quinoxalinecarboxamide has also been found to exhibit significant biological activities, making it a potential candidate for the development of new drugs.
One of the limitations of N-butyl-2,3-diphenyl-6-quinoxalinecarboxamide is its relatively low solubility in water, which may limit its use in certain applications. N-butyl-2,3-diphenyl-6-quinoxalinecarboxamide also requires further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the research on N-butyl-2,3-diphenyl-6-quinoxalinecarboxamide. One potential direction is the development of N-butyl-2,3-diphenyl-6-quinoxalinecarboxamide-based drugs for the treatment of cancer and inflammatory diseases. Another direction is the study of N-butyl-2,3-diphenyl-6-quinoxalinecarboxamide's interactions with DNA and proteins, which may have implications for the development of new diagnostic and therapeutic tools. Further studies are also needed to fully understand the mechanism of action of N-butyl-2,3-diphenyl-6-quinoxalinecarboxamide and its potential side effects.

Scientific Research Applications

N-butyl-2,3-diphenyl-6-quinoxalinecarboxamide has been extensively studied for its potential applications in various scientific fields. In medicine, N-butyl-2,3-diphenyl-6-quinoxalinecarboxamide has been found to exhibit significant cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer cells. N-butyl-2,3-diphenyl-6-quinoxalinecarboxamide has also been shown to possess anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases.
In the field of biology, N-butyl-2,3-diphenyl-6-quinoxalinecarboxamide has been used as a fluorescent probe to study the interactions between DNA and proteins. N-butyl-2,3-diphenyl-6-quinoxalinecarboxamide has also been found to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the regulation of neurotransmitters.